Cas no 133753-26-1 ((1,2,2-trimethylcyclopropyl)methanol)
(1,2,2-trimethylcyclopropyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanemethanol, 1,2,2-trimethyl-
- (1,2,2-trimethylcyclopropyl)methanol
- AT29134
- EN300-1827662
- 133753-26-1
-
- MDL: MFCD30085740
- Inchi: 1S/C7H14O/c1-6(2)4-7(6,3)5-8/h8H,4-5H2,1-3H3
- InChI Key: MTMSHFLYHMLPTP-UHFFFAOYSA-N
- SMILES: OCC1(C)CC1(C)C
Computed Properties
- Exact Mass: 114.104465066Da
- Monoisotopic Mass: 114.104465066Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 20.2Ų
(1,2,2-trimethylcyclopropyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1827662-0.05g |
(1,2,2-trimethylcyclopropyl)methanol |
133753-26-1 | 95% | 0.05g |
$285.0 | 2023-09-19 | |
| Enamine | EN300-1827662-0.1g |
(1,2,2-trimethylcyclopropyl)methanol |
133753-26-1 | 95% | 0.1g |
$426.0 | 2023-09-19 | |
| Enamine | EN300-1827662-0.25g |
(1,2,2-trimethylcyclopropyl)methanol |
133753-26-1 | 95% | 0.25g |
$607.0 | 2023-09-19 | |
| Enamine | EN300-1827662-0.5g |
(1,2,2-trimethylcyclopropyl)methanol |
133753-26-1 | 95% | 0.5g |
$959.0 | 2023-09-19 | |
| Enamine | EN300-1827662-1.0g |
(1,2,2-trimethylcyclopropyl)methanol |
133753-26-1 | 95% | 1g |
$1229.0 | 2023-06-03 | |
| Enamine | EN300-1827662-2.5g |
(1,2,2-trimethylcyclopropyl)methanol |
133753-26-1 | 95% | 2.5g |
$2408.0 | 2023-09-19 | |
| Enamine | EN300-1827662-5.0g |
(1,2,2-trimethylcyclopropyl)methanol |
133753-26-1 | 95% | 5g |
$3562.0 | 2023-06-03 | |
| Enamine | EN300-1827662-10.0g |
(1,2,2-trimethylcyclopropyl)methanol |
133753-26-1 | 95% | 10g |
$5283.0 | 2023-06-03 | |
| AstaTech | AT29134-0.25/G |
(1,2,2-TRIMETHYLCYCLOPROPYL)METHANOL |
133753-26-1 | 95% | 0.25g |
$695 | 2023-09-19 | |
| AstaTech | AT29134-1/G |
(1,2,2-TRIMETHYLCYCLOPROPYL)METHANOL |
133753-26-1 | 95% | 1g |
$998 | 2023-09-19 |
(1,2,2-trimethylcyclopropyl)methanol Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on (1,2,2-trimethylcyclopropyl)methanol
Recent Advances in the Study of (1,2,2-trimethylcyclopropyl)methanol and Its Derivative (CAS: 133753-26-1)
In recent years, the compound (1,2,2-trimethylcyclopropyl)methanol and its derivative with the CAS number 133753-26-1 have garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds exhibit unique structural properties that make them promising candidates for various therapeutic applications. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential applications in drug development.
The synthesis of (1,2,2-trimethylcyclopropyl)methanol and its derivative (133753-26-1) has been optimized through advanced organic chemistry techniques. Recent studies have highlighted the use of catalytic asymmetric cyclopropanation reactions, which provide high yields and enantioselectivity. These methods are crucial for producing the compound in sufficient quantities for further biological testing and pharmaceutical development.
Biological evaluations of 133753-26-1 have revealed its potential as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies demonstrate that this compound effectively modulates the activity of cyclooxygenase-2 (COX-2), suggesting its utility in developing anti-inflammatory drugs. Furthermore, preliminary in vivo studies in animal models have shown reduced inflammation and pain responses, supporting its therapeutic potential.
Another area of interest is the compound's role in central nervous system (CNS) disorders. Research indicates that 133753-26-1 can cross the blood-brain barrier and interact with neurotransmitter receptors, particularly those involved in anxiety and depression. These findings open new avenues for developing novel CNS-targeted therapies, although further studies are needed to fully understand its mechanisms and optimize its pharmacokinetic properties.
In addition to its therapeutic potential, (1,2,2-trimethylcyclopropyl)methanol has been explored for its applications in agrochemicals. Its unique chemical structure provides pesticidal properties, making it a candidate for developing environmentally friendly pest control agents. Recent field trials have shown promising results in controlling pest populations without significant toxicity to non-target organisms.
Despite these advancements, challenges remain in the large-scale production and formulation of 133753-26-1. Issues such as stability, solubility, and bioavailability need to be addressed to facilitate its transition from laboratory research to clinical and commercial applications. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the compound's potential.
In conclusion, (1,2,2-trimethylcyclopropyl)methanol and its derivative 133753-26-1 represent a promising area of research in chemical biology and pharmaceuticals. Their diverse biological activities and applications highlight the need for continued investigation and development. Future research should focus on optimizing synthesis routes, elucidating detailed mechanisms of action, and conducting comprehensive preclinical and clinical trials to validate their efficacy and safety.
133753-26-1 ((1,2,2-trimethylcyclopropyl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)